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Introduction to p-Cresyl Isovalerate

p-Cresyl isovalerate (CAS 55066-56-3), also known as 4-methylphenyl 3-methylbutanoate, is
an aromatic ester valued in the fragrance and flavor industry for its complex and multifaceted
scent profile.[1][2][3] It is derived from p-cresol and isovaleric acid and typically presents as a
colorless to pale yellow liquid.[1][2] Its unique olfactory characteristics make it a versatile
ingredient in a wide range of scented products. This document provides detailed application
notes and experimental protocols for the effective use of p-cresyl isovalerate in fragrance
formulations.

Olfactory Profile and Chemical Properties

p-Cresyl isovalerate possesses a distinctive and powerful odor with multiple facets, primarily
described as herbal, fruity, animalic, sweet, floral, phenolic, and having tobacco undertones.[4]
[5] This complexity allows it to be used to create nuanced and sophisticated fragrance
compositions.

Table 1: Olfactory Profile of p-Cresyl Isovalerate
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Odor Facet Description

Primary Tobacco-like, animalic, sweet-herbaceous[4]
Secondary Fruity, floral, phenolic[5]

Substantivity 40 hours at 100.00% on a smelling strip

Table 2: Physicochemical Properties of p-Cresyl Isovalerate

Property Value Source
CAS Number 55066-56-3 [2][3][5]
Molecular Formula C12H1602 [31[5]
Molecular Weight 192.25 g/mol [31[5]
Colorless to pale yellow clear
Appearance o [6]
oily liquid
- _ 103 °C @ 2.00 mm Hg; 125 °C
Boiling Point [6]
@ 10.00 mm Hg
Flash Point 209.00 °F (98.33 °C) [4]

Vapor Pressure

0.010900 mm/Hg @ 25.00 °C

[6]

logP (o/w)

3.453 (est)

[4]

Solubility

Insoluble in water; soluble in

oils and ethanol.

[3]05]

Recommended Usage

Up to 0.2000% in the

frag rance concentrate

[4]

Applications in Fragrance Formulations

The versatile aroma profile of p-cresyl isovalerate makes it suitable for a variety of fragrance

applications, from fine perfumery to personal and household care products. According to the

International Fragrance Association (IFRA), there are no restrictions on the use of p-cresyl
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isovalerate in various product categories, indicating a favorable safety profile for its intended
applications.[5]

Fine Fragrances

In fine perfumery, p-cresyl isovalerate can be used to impart warmth, complexity, and an
intriguing animalic note. It is particularly effective in oriental, chypre, and tobacco-themed
fragrances. Its sweet, herbaceous, and slightly fruity facets can also be used to create unique
floral and gourmand compositions.

e Function: Adds depth, richness, and a touch of animalic sensuality. Can be used to create
leather and tobacco accords.

» Typical Concentration in Fragrance Concentrate: 0.01% - 0.2%

Personal Care Products

p-Cresyl isovalerate can be incorporated into a wide range of personal care products to
provide a long-lasting and sophisticated fragrance.

¢ Lotions and Creams: Its warm and sweet notes can enhance the sensory experience of
skincare products.

e Soaps and Body Washes: The robust character of p-cresyl isovalerate allows it to perform
well in rinse-off products, leaving a subtle and pleasant scent on the skin.

e Hair Care: In shampoos and conditioners, it can contribute to a unique and memorable
fragrance profile.

Household Products

The strong and diffusive nature of p-cresyl isovalerate makes it a suitable candidate for
fragrancing various household items.

e Candles and Air Fresheners: Its rich and warm aroma can create a cozy and inviting
atmosphere.
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e Cleaning Products: It can be used to mask base odors and provide a pleasant and lasting
scent.

Experimental Protocols

To effectively evaluate and utilize p-cresyl isovalerate in fragrance formulations, a series of
standardized experimental protocols should be followed.

Sensory Panel Evaluation

A trained sensory panel is crucial for assessing the olfactory characteristics of p-cresyl
isovalerate and its performance in a fragrance blend.

Objective: To characterize the odor profile of p-cresyl isovalerate and evaluate its contribution
to a fragrance formulation.

Materials:

o p-Cresyl isovalerate solution (e.g., 1% in dipropylene glycol or ethanol)
e Fragrance formulation containing p-cresyl isovalerate

o Control fragrance formulation (without p-cresyl isovalerate)

e Odor-free smelling strips

e Sensory evaluation booths with controlled lighting and ventilation

» Data collection forms or software

Procedure:

e Panelist Training: Train panelists to identify and rate the intensity of various odor attributes
(e.g., herbal, fruity, animalic, sweet, floral, phenolic, tobacco).

o Sample Preparation: Dip smelling strips into the test solutions for a standardized duration
and allow the solvent to evaporate for a set time before evaluation.

« Evaluation: Panelists smell the strips in a randomized and blindfolded manner.
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» Data Collection: Panelists rate the intensity of each odor attribute on a structured scale (e.g.,
a 10-point scale). They also provide descriptive comments.

» Data Analysis: Analyze the data statistically to determine the significant odor attributes and
the overall perception of the fragrance.

Preparation Evaluation Analysis

Panelist Training Sample Preparation ggm g Blind Evaluation Data Collection (Statistical Analysis)—>(Final Report)

Click to download full resolution via product page

Sensory Panel Evaluation Workflow

Stability Testing

Stability testing is essential to ensure that the fragrance containing p-cresyl isovalerate
maintains its intended character and does not cause any undesirable changes in the final
product over time.

Objective: To assess the physical and chemical stability of a fragrance formulation containing
p-cresyl isovalerate in a product base.

Materials:

e Product base (e.g., lotion, shampoo, ethanol for fine fragrance)

o Fragrance oil containing p-cresyl isovalerate

o Control samples (product base without fragrance and with a known stable fragrance)
e Environmental chambers (for controlled temperature, light, and humidity)

e Analytical instruments (GC-MS, pH meter, viscometer)

e Sensory panel

© 2025 BenchChem. All rights reserved. 5/11 Tech Support


https://www.benchchem.com/product/b1584962?utm_src=pdf-body-img
https://www.benchchem.com/product/b1584962?utm_src=pdf-body
https://www.benchchem.com/product/b1584962?utm_src=pdf-body
https://www.benchchem.com/product/b1584962?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584962?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Procedure:
o Sample Preparation: Prepare samples of the final product containing the test fragrance.
o Storage Conditions: Store the samples under various conditions:

o Accelerated: 40°C, 75% relative humidity for 3 months.

o Real-time: 25°C, 60% relative humidity for the intended shelf life of the product.

o Light Exposure: UV light exposure to simulate retail conditions.

» Evaluation Intervals: Evaluate the samples at predetermined time points (e.g., 0, 1, 2, 3
months for accelerated testing).

o Parameters to Evaluate:
o Physical: Color, clarity, viscosity, pH.

o Chemical: Concentration of key fragrance components (including p-cresyl isovalerate)
using GC-MS.

o Olfactory: Scent profile evaluated by a sensory panel.

o Data Analysis: Compare the results of the test samples to the control samples to identify any
significant changes.
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Fragrance Stability Testing Workflow

Gas Chromatography-Olfactometry (GC-O)

GC-O is a powerful technique to identify the specific aroma compounds that contribute to the
overall scent of a fragrance mixture.

Obijective: To identify and characterize the odor contribution of p-cresyl isovalerate in a
complex fragrance matrix.

Materials:
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Gas chromatograph coupled with a mass spectrometer (GC-MS) and an olfactometry port.
Fragrance sample containing p-cresyl isovalerate.
Trained human assessor (sniffer).

Appropriate GC column (e.g., non-polar or polar capillary column).

Procedure:

Sample Injection: Inject a diluted sample of the fragrance oil into the GC.

Separation: The volatile compounds are separated based on their boiling points and polarity
as they pass through the GC column.

Detection: The effluent from the column is split between the MS detector and the
olfactometry port.

Olfactory Evaluation: A trained assessor sniffs the effluent from the olfactometry port and
records the time, intensity, and description of each perceived odor.

MS Analysis: Simultaneously, the MS detector identifies the chemical structure of the eluted
compounds.

Data Correlation: Correlate the sensory data from the olfactometry port with the chemical
identification from the MS to pinpoint the odor contribution of each compound, including p-
cresyl isovalerate.
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Olfactory Receptor Interaction

The perception of p-cresyl isovalerate's complex aroma is initiated by its interaction with
olfactory receptors (ORSs) in the nasal epithelium. While specific ORs that bind to p-cresyl
isovalerate have not been definitively identified, it is understood that odorant molecules like
esters bind to a combination of ORs, creating a unique "odor code" that is interpreted by the
brain. The animalic and phenolic notes of p-cresyl isovalerate suggest potential interaction
with ORs that are also sensitive to cresols and other phenolic compounds. Further research,
potentially using techniques like calcium imaging with expressed ORs, could elucidate the
specific receptors involved in its perception.

Conclusion

p-Cresyl isovalerate is a valuable and versatile ingredient in the perfumer's palette. Its
complex olfactory profile, good stability, and favorable safety assessment make it suitable for a
wide array of applications in fine fragrances, personal care products, and household goods. By
employing rigorous experimental protocols for sensory evaluation, stability testing, and
analytical characterization, researchers and formulators can effectively harness the unique
properties of p-cresyl isovalerate to create innovative and appealing fragrances.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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